Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H8N2O4S B8665676 5-(2,4-Dihydroxyphenylmethylene)-2-thioxodihydropyrimidine-4,6-dione

5-(2,4-Dihydroxyphenylmethylene)-2-thioxodihydropyrimidine-4,6-dione

Cat. No. B8665676
M. Wt: 264.26 g/mol
InChI Key: UXCRNCSXENFIHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06440985B1

Procedure details

To a solution of 0.144 9 (1 mmol) of 4,6-dihydroxy-2-mercaptopyrimidine and 2 ml of acetic acid in 2 ml of DMF was added a solution of 2,4-dihydroxybenzaldehyde (1 mmol) in 2 ml of DMF. The suspension was heated to 80° C. under nitrogen for 16 hours. Upon cooling to room temperature, the reaction was poured into water and the precipitate collected by filtration. The crude product was washed with water, and the solid boiled in methanol for 1 minute. Filtration provided 2.6 mg of product.
[Compound]
Name
9
Quantity
1 mmol
Type
reactant
Reaction Step One
Name
4,6-dihydroxy-2-mercaptopyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
2 mL
Type
reactant
Reaction Step One
Name
2,4-dihydroxybenzaldehyde
Quantity
1 mmol
Type
reactant
Reaction Step One
Name
DMF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
DMF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
product

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:7]=[C:6]([OH:8])[N:5]=[C:4]([SH:9])[N:3]=1.C(O)(=O)C.[OH:14][C:15]1[CH:22]=[C:21]([OH:23])[CH:20]=[CH:19][C:16]=1[CH:17]=O.O>CN(C=O)C>[OH:14][C:15]1[CH:22]=[C:21]([OH:23])[CH:20]=[CH:19][C:16]=1[CH:17]=[C:7]1[C:6](=[O:8])[NH:5][C:4](=[S:9])[NH:3][C:2]1=[O:1]

Inputs

Step One
[Compound]
Name
9
Quantity
1 mmol
Type
reactant
Smiles
Name
4,6-dihydroxy-2-mercaptopyrimidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=NC(=NC(=C1)O)S
Name
acetic acid
Quantity
2 mL
Type
reactant
Smiles
C(C)(=O)O
Name
2,4-dihydroxybenzaldehyde
Quantity
1 mmol
Type
reactant
Smiles
OC1=C(C=O)C=CC(=C1)O
Name
DMF
Quantity
2 mL
Type
solvent
Smiles
CN(C)C=O
Name
DMF
Quantity
2 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Upon cooling to room temperature
FILTRATION
Type
FILTRATION
Details
the precipitate collected by filtration
WASH
Type
WASH
Details
The crude product was washed with water
FILTRATION
Type
FILTRATION
Details
Filtration

Outcomes

Product
Details
Reaction Time
 1 min
Name
product
Type
product
Smiles
OC1=C(C=CC(=C1)O)C=C1C(NC(NC1=O)=S)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.6 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.